Cas no 2138011-91-1 (N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine)

• Product Name: N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine
• CAS No: 2138011-91-1
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 6378423
• PubChem ID: 165489706
• Update Time: 2025-08-02

N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 2138011-91-1
• N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine
• EN300-803418

• Inchi： 1S/C14H18FNO/c1-3-17-10(2)11-4-7-14(15)12(8-11)9-16-13-5-6-13/h4,7-8,13,16H,2-3,5-6,9H2,1H3
• InChI Key： WFOIPIATEYUYNS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C)OCC)C=C1CNC1CC1

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine

N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine: A Comprehensive Overview

N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine (CAS No. 2138011-91-1) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry and materials science. This compound, often referred to as compound 2138011-91-1, is characterized by its cyclopropane ring and its substituted phenyl group, which contribute to its distinctive properties and potential applications.

The molecular structure of N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine consists of a cyclopropane ring attached to a phenyl group that is further substituted with a fluorine atom and an ethoxyethenyl group. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable subject for both theoretical and experimental studies. Recent research has focused on understanding the interplay between these groups and their impact on the compound's reactivity and stability.

One of the most notable aspects of this compound is its cyclopropane ring, which is known for its high ring strain. This strain can lead to interesting chemical reactivity, particularly in reactions involving electrophilic or nucleophilic attack. The presence of the fluorine atom on the phenyl ring further enhances the compound's electronic characteristics, making it a potential candidate for use in various chemical transformations. Recent studies have explored the role of fluorine in modulating the electronic properties of aromatic systems, providing new insights into its application in drug design and materials synthesis.

The ethoxyethenyl group attached to the phenyl ring introduces additional complexity to the molecule. This group, which contains an ether linkage, can participate in various types of interactions, including hydrogen bonding and π-π stacking. These interactions are crucial in determining the compound's solubility, stability, and reactivity under different conditions. Recent research has highlighted the importance of such substituents in tuning the physical and chemical properties of aromatic compounds, particularly in the context of drug delivery systems and polymer chemistry.

From a synthetic perspective, N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine can be prepared through a variety of methods, including coupling reactions, Friedel-Crafts alkylation, and cycloaddition reactions. These methods have been optimized in recent years to improve yield and selectivity, making the compound more accessible for large-scale production. The development of greener synthesis routes has also been a focus of recent studies, aligning with global efforts to promote sustainable chemistry.

In terms of applications, this compound has shown promise in several areas. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Recent breakthroughs in this area have demonstrated its effectiveness in facilitating challenging chemical transformations with high efficiency.

The toxicity and environmental impact of N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine have also been subjects of recent research. Studies have shown that while the compound exhibits moderate toxicity towards certain organisms, it degrades relatively quickly under environmental conditions, reducing its long-term ecological impact. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, N-{[5-(1-ethoxyethenyl)-2-fluorophenyl]methyl}cyclopropanamine (CAS No. 2138011-91-1) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and characterization techniques, positions it as an important tool for future innovations in chemistry and materials science.